![molecular formula C19H18N4O2S2 B2738681 4-methyl-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide CAS No. 392292-08-9](/img/structure/B2738681.png)
4-methyl-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
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Overview
Description
Scientific Research Applications
Inhibition of Protein Tyrosine Phosphatase
Compounds with structural similarities have been evaluated for their inhibitory activity against protein tyrosine phosphatase 1B (PTP-1B), which is significant in the research of diabetes and obesity. For instance, derivatives of ethyl 2-(6-substituted benzo[d]thiazol-2-ylamino)-2-oxoacetates showed notable in vitro inhibitory activity against PTP-1B, indicating potential for therapeutic applications in managing conditions related to enzyme overactivity (Navarrete-Vázquez et al., 2012).
Antimicrobial and Anthelmintic Activities
Another study focused on the synthesis of 2-Mercaptobenzothiazolyl-2-oxoazetidines and their derivatives, exploring their antibacterial, antifungal, and anthelmintic activities. This showcases the potential of structurally similar compounds in developing new antimicrobial and anthelmintic agents, contributing to the fight against infections and infestations (Srivastava et al., 2005).
Synthesis and Characterization of Complexes
Research on the synthesis of thiadiazolobenzamide and its complexes with nickel and palladium has been conducted, demonstrating the methodological advancements in creating compounds with potential applications in materials science and catalysis. The study highlights the structural and spectroscopic characterization of these complexes, suggesting their utility in various scientific fields (Adhami et al., 2012).
Anticancer Activity
Novel derivatives have been designed and synthesized for anticancer evaluation, indicating the potential of similar compounds in cancer research. For example, a series of substituted benzamides were evaluated against various cancer cell lines, revealing some derivatives with higher anticancer activities than reference drugs. This suggests the possibility of using structurally similar compounds in the development of new anticancer agents (Ravinaik et al., 2021).
Safety and Hazards
properties
IUPAC Name |
4-methyl-N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O2S2/c1-12-6-8-14(9-7-12)17(25)21-18-22-23-19(27-18)26-11-16(24)20-15-5-3-4-13(2)10-15/h3-10H,11H2,1-2H3,(H,20,24)(H,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZALYTGOBKYBMGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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